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Compound of Interest

Compound Name: Revatropate

Cat. No.: B1680566

For immediate release: This document provides essential procedural guidance for the safe and
compliant disposal of Revatropate (UK-112166), a research-grade antimuscarinic compound.
The following instructions are intended for researchers, scientists, and drug development
professionals to ensure the safe handling and disposal of this chemical, thereby minimizing
environmental impact and maintaining a secure laboratory environment.

Due to the limited availability of a specific Safety Data Sheet (SDS) for Revatropate, these
procedures are based on general best practices for the disposal of potent pharmaceutical
compounds of unknown specific toxicity. It is imperative to handle Revatropate with caution
and to consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and compliance with local, state, and federal regulations.

Immediate Safety Precautions

Before initiating any disposal procedures, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including but not limited to:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat to protect from splashes.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1680566?utm_src=pdf-interest
https://www.benchchem.com/product/b1680566?utm_src=pdf-body
https://www.benchchem.com/product/b1680566?utm_src=pdf-body
https://www.benchchem.com/product/b1680566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust or aerosols.

Disposal of Solid Revatropate Waste

Solid Revatropate waste includes expired or unwanted pure compounds, contaminated
consumables (e.g., weigh boats, pipette tips, gloves), and spill cleanup materials.

Step-by-Step Procedure:

e Segregation: Do not mix Revatropate waste with general laboratory trash. All solid waste
contaminated with Revatropate must be segregated as chemical waste.

o Containment: Place all solid Revatropate waste into a designated, leak-proof, and clearly
labeled hazardous waste container. The container should be made of a material compatible
with the chemical.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "Revatropate,” and any other information required by your institution's EHS
department.

o Storage: Store the sealed waste container in a designated satellite accumulation area for
hazardous waste until it is collected by your institution's EHS personnel or a licensed waste
disposal contractor.

Disposal of Liquid Revatropate Waste

Liquid waste containing Revatropate, such as unused solutions or contaminated solvents,
requires careful handling to prevent environmental contamination. Under no circumstances
should Revatropate solutions be poured down the drain.

Step-by-Step Procedure:

o Segregation: Collect all liquid waste containing Revatropate in a dedicated, leak-proof, and
shatter-resistant container. Do not mix with other incompatible waste streams.

o Containment: The liquid waste container should be kept securely closed when not in use.
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o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name
"Revatropate,” the solvent system used, and an approximate concentration of the active
compound.

o Storage: Store the sealed liquid waste container in a designated satellite accumulation area,
within secondary containment, until collection by authorized personnel.

Spill and Decontamination Procedures

In the event of a spill, the following steps should be taken immediately:
o Evacuate and Secure: Alert others in the area and restrict access to the spill site.

o Assess the Spill: Determine the extent of the spill and if you have the appropriate materials
and training to clean it up safely. For large or unknown spills, contact your institution's EHS
department immediately.

o Containment: For small spills, use an appropriate absorbent material (e.g., chemical
absorbent pads, vermiculite, or sand) to contain the spill. Do not use combustible materials
like paper towels to absorb flammable solvent spills.

o Cleanup: Carefully collect the absorbent material and any contaminated debris. Place all
cleanup materials into a designated hazardous waste container.

» Decontamination: Decontaminate the spill area with an appropriate cleaning agent, followed
by a final rinse. All materials used for decontamination should also be disposed of as
hazardous waste.

Revatropate Properties and Disposal Summary
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Property Data Disposal Consideration
) Use full chemical name on
Chemical Name Revatropate
waste labels.
Include synonyms on labels if
Synonyms UK-112166 )
commonly used in the lab.
Relevant for chemical
Molecular Formula C19H27NO4S

characterization of waste.

Molecular Weight

365.5 g/mol [1]

N/A for disposal procedure.

Physical State

Solid (presumed)

Handle as a powder, avoiding

dust generation.

Solubility

No data available

Assume solubility in common
organic solvents and handle

liquid waste accordingly.

Specific Hazards

No specific data available;
handle as a potent

antimuscarinic agent.

Assume potential toxicity and
handle with appropriate PPE.

Avoid environmental release.

Solid Waste Disposal

Segregate as hazardous
chemical waste in a labeled,

sealed container.

Follow institutional EHS

procedures.

Liquid Waste Disposal

Collect in a labeled, sealed
container. Do not dispose

down the drain.

Follow institutional EHS
procedures for chemical liquid

waste.

Revatropate Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of Revatropate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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